Cas no 58602-66-7 (Aminopterin sodium salt)

Aminopterin sodium salt structure
Aminopterin sodium salt structure
Product Name:Aminopterin sodium salt
CAS No:58602-66-7
MF:C19H18N8Na2O5
MW:484.37636423111
CID:948759
PubChem ID:169370
Update Time:2025-04-19

Aminopterin sodium salt Chemical and Physical Properties

Names and Identifiers

    • Aminopterin sodium salt
    • Aminopterin Sodium
    • Aminopterin
    • disodium,(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
    • FZU1QI13O9
    • Q27278391
    • 4-Aminofolic acid sodium salt
    • disodium;(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
    • AMINOPTERIN SODIUM [WHO-DD]
    • L-Glutamic acid, N-(4-((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)-, disodium salt
    • D02527
    • NSC-257456
    • Aminopterin sodium [INN:BAN:DCF]
    • NSC 739 [as the base]
    • CHEMBL2104643
    • Aminopterin sodium (INN)
    • AMINOPTERIN SODIUM [INN]
    • 58602-66-7
    • Sodium salt of N-(p-(((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)glutamic acid
    • 4-Aminopteroylglutamic acid sodium salt
    • UNII-FZU1QI13O9
    • Inchi: 1S/C19H20N8O5.2Na/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(30)25-12(18(31)32)5-6-13(28)29;;/h1-4,8,12,22H,5-7H2,(H,25,30)(H,28,29)(H,31,32)(H4,20,21,23,26,27);;/q;2*+1/p-2/t12-;;/m0../s1
    • InChI Key: USOUFAHHWNKDJC-LTCKWSDVSA-L
    • SMILES: [Na+].[Na+].O=C(C1C=CC(=CC=1)NCC1C=NC2=C(C(N)=NC(N)=N2)N=1)N[C@H](C(=O)[O-])CCC(=O)[O-]

Computed Properties

  • Exact Mass: 484.11955427g/mol
  • Monoisotopic Mass: 484.11955427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 663
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 225Ų
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